Cas no 2228315-55-5 (methyl 2-(3,5-dichloropyridin-4-yl)-2-hydroxyacetate)

• Product Name: methyl 2-(3,5-dichloropyridin-4-yl)-2-hydroxyacetate
• CAS No: 2228315-55-5
• MF: C₈H₇Cl₂NO₃
• MW: 236.052080392838
• CID: 5928373
• PubChem ID: 165634594
• Update Time: 2025-06-10

methyl 2-(3,5-dichloropyridin-4-yl)-2-hydroxyacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(3,5-dichloropyridin-4-yl)-2-hydroxyacetate
• EN300-1975151
• 2228315-55-5

• Inchi： 1S/C8H7Cl2NO3/c1-14-8(13)7(12)6-4(9)2-11-3-5(6)10/h2-3,7,12H,1H3
• InChI Key： WIRNZZSHRPYDEN-UHFFFAOYSA-N
• SMILES： ClC1C=NC=C(C=1C(C(=O)OC)O)Cl

Computed Properties

• Exact Mass: 234.9802985g/mol
• Monoisotopic Mass: 234.9802985g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 59.4Ų

Additional information on methyl 2-(3,5-dichloropyridin-4-yl)-2-hydroxyacetate

Exploring Methyl 2-(3,5-Dichloropyridin-4-yl)-2-hydroxyacetate (CAS No. 2228315-55-5): Properties, Applications, and Innovations

Methyl 2-(3,5-dichloropyridin-4-yl)-2-hydroxyacetate (CAS No. 2228315-55-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, featuring a dichloropyridine backbone, is pivotal in synthesizing intermediates for bioactive molecules. Its unique structure, combining a hydroxyacetate moiety with a halogenated pyridine ring, offers versatile reactivity, making it a valuable building block in modern synthetic chemistry.

In recent years, the demand for heterocyclic compounds like methyl 2-(3,5-dichloropyridin-4-yl)-2-hydroxyacetate has surged due to their role in developing crop protection agents and pharmaceutical intermediates. Researchers are particularly interested in its potential to enhance pesticide efficacy while minimizing environmental impact. The compound’s chlorinated pyridine structure aligns with trends favoring halogenated motifs in drug discovery, as they often improve metabolic stability and target binding.

The synthesis of CAS 2228315-55-5 typically involves multi-step reactions, including esterification and halogenation processes. Advanced analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) are employed to confirm its purity and structural integrity. These methods ensure compliance with stringent industry standards, addressing growing consumer concerns about chemical safety and sustainable production.

From an application standpoint, methyl 2-(3,5-dichloropyridin-4-yl)-2-hydroxyacetate is explored in precision agriculture, where its derivatives contribute to next-generation fungicides. Its mechanism often involves disrupting pathogen cell membranes, a hotspot in antimicrobial research. Additionally, the compound’s chiral center opens avenues for asymmetric synthesis, a key focus in pharmaceutical development to reduce side effects and improve therapeutic outcomes.

Environmental and regulatory considerations are critical when discussing halogenated compounds. Innovations in green chemistry aim to optimize the synthesis of CAS 2228315-55-5 by reducing waste and energy consumption. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production). Companies are increasingly adopting lifecycle assessment (LCA) tools to evaluate the ecological footprint of such chemicals.

Market insights reveal that methyl 2-(3,5-dichloropyridin-4-yl)-2-hydroxyacetate is part of a broader trend toward high-value fine chemicals. Its niche applications in catalysis and material science further underscore its versatility. For instance, researchers are investigating its role in metal-organic frameworks (MOFs) for gas storage, reflecting interdisciplinary innovation.

In conclusion, CAS 2228315-55-5 exemplifies the convergence of synthetic chemistry and applied sciences. As industries prioritize efficiency and sustainability, this compound’s adaptability positions it as a cornerstone in future chemical innovations. Ongoing research will likely uncover new applications, solidifying its relevance in both academic and industrial settings.